Cas no 1082524-50-2 (5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one
• CAS No: 1082524-50-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5215185
• PubChem ID: 55268925
• Update Time: 2026-03-06

5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(aminomethyl)-3-(3-methylbutyl)-
• 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H18N2O2/c1-7(2)3-4-11-6-8(5-10)13-9(11)12/h7-8H,3-6,10H2,1-2H3
• InChI Key： BFZZNHLHOTYTCT-UHFFFAOYSA-N
• SMILES： O1C(CN)CN(CCC(C)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one (CAS No. 1082524-50-2)

The compound 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one (CAS No. 1082524-50-2) is a specialized oxazolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including an aminomethyl group and a 3-methylbutyl side chain, this molecule exhibits potential applications in drug development, particularly in targeting bacterial infections and neurological disorders. Researchers are increasingly exploring its role as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one has surged, driven by the need for innovative therapeutics. The oxazolidinone core is known for its antibacterial properties, as seen in drugs like linezolid, making derivatives such as this compound valuable for addressing antibiotic resistance—a pressing global health concern. Its CAS No. 1082524-50-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug discovery.

From a synthetic perspective, the incorporation of the 3-methylbutyl group enhances the compound's lipophilicity, potentially improving its pharmacokinetic profile. This attribute aligns with current trends in drug design, where researchers prioritize molecules with balanced solubility and membrane permeability. The aminomethyl functionality further allows for derivatization, enabling the creation of analogs with tailored biological activities. Such flexibility makes 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one a versatile candidate for structure-activity relationship (SAR) studies.

Beyond its pharmaceutical potential, this compound is also of interest in chemical biology for probing biological pathways. Its ability to interact with specific proteins or enzymes could shed light on disease mechanisms, particularly in neurodegenerative conditions like Alzheimer's or Parkinson's. These applications resonate with growing public interest in precision medicine and targeted therapies, topics frequently queried in search engines and AI-driven platforms.

In summary, 5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one (CAS No. 1082524-50-2) represents a promising small-molecule scaffold with multifaceted applications. Its structural ingenuity and adaptability position it at the forefront of biomedical research, addressing both scientific curiosity and unmet medical needs. As the field evolves, this compound is likely to remain a focal point for innovation in therapeutic development and molecular design.